Cas no 1694263-88-1 (3-{7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-yl}propan-1-ol)

• Product Name: 3-{7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-yl}propan-1-ol
• CAS No: 1694263-88-1
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5737325
• PubChem ID: 136710334
• Update Time: 2025-08-05

3-{7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1694263-88-1
• EN300-1119436
• 3-{7-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}propan-1-ol
• Pyrazolo[1,5-a]pyrimidine-3-propanol, 4,5,6,7-tetrahydro-7-methyl-
• 3-{7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-yl}propan-1-ol

• Inchi： 1S/C10H17N3O/c1-8-4-5-11-10-9(3-2-6-14)7-12-13(8)10/h7-8,11,14H,2-6H2,1H3
• InChI Key： JGJPLQIWQVJTNF-UHFFFAOYSA-N
• SMILES： OCCCC1C=NN2C=1NCCC2C

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 396.8±30.0 °C(Predicted)
• pka: 15.04±0.10(Predicted)

Additional information on 3-{7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-yl}propan-1-ol

Introduction to 3-{7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-yl}propan-1-ol and Its Significance in Modern Chemical Research

The compound with the CAS no1694263-88-1, known as 3-{7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-yl}propan-1-ol, represents a fascinating molecule in the realm of chemical biology and pharmaceutical innovation. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their unique structural features and potential biological activities. The intricate scaffold of this molecule, comprising a pyrazolo[1,5-a]pyrimidine core fused with a propanol side chain, makes it a promising candidate for further exploration in drug discovery and therapeutic development.

Recent advancements in medicinal chemistry have highlighted the importance of multitargeted ligands that can interact with multiple biological receptors or enzymes simultaneously. The structural motif of 3-{7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-yl}propan-1-ol aligns well with this concept. The pyrazolo[1,5-a]pyrimidine ring system is known for its ability to modulate various biological pathways, including those involved in inflammation, cancer progression, and neurodegenerative diseases. The presence of a methyl group at the 7-position and a hydroxyl-substituted propanol side chain further enhances its potential as a pharmacophore.

In the context of contemporary research, this compound has been studied for its interactions with enzymes and receptors relevant to metabolic disorders. The pyrazolo[1,5-a]pyrimidine core is particularly interesting because it can serve as a scaffold for designing molecules that exhibit dual or triple functionality. For instance, studies have shown that derivatives of this class can inhibit both kinases and cyclases, making them attractive for treating conditions like diabetes and obesity. The hydroxyl group on the propanol side chain also provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

The synthesis of 3-{7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-yl}propan-1-ol involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include the condensation of appropriately substituted pyrazole and pyrimidine derivatives followed by functional group transformations to introduce the propanol moiety. These synthetic routes often employ transition metal catalysis to enhance efficiency and selectivity. The ability to construct such complex molecules underscores the progress made in synthetic methodologies over recent decades.

From a computational chemistry perspective, 3-{7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-yl}propan-1-ol has been subjected to molecular modeling studies to predict its binding affinity and mode of interaction with biological targets. These simulations have provided valuable insights into how structural modifications can influence activity. For example, computational studies have suggested that optimizing the position and orientation of the hydroxyl group could enhance binding to certain enzymes. Such findings guide experimental efforts by providing a rational basis for designing more potent derivatives.

The pharmacological profile of this compound has been explored through both in vitro and in vivo assays. Initial studies have indicated that it exhibits modest inhibitory activity against certain kinases associated with cancer cell proliferation. While these effects are promising, further research is needed to fully elucidate its mechanism of action and potential therapeutic applications. The compound's ability to cross the blood-brain barrier has also been investigated as part of broader efforts to develop treatments for neurological disorders.

One of the most exciting aspects of working with heterocyclic compounds like 3-{7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-yl}propan-1-ol is their versatility as building blocks for drug discovery programs. By systematically varying substituents on different parts of the molecule while maintaining the core scaffold intact (known as structure-based drug design), researchers can generate libraries of compounds with tailored properties. This approach has led to several breakthroughs in recent years where high-throughput screening combined with computational techniques has accelerated the identification of lead compounds.

The future prospects for this compound are bright given its unique structural features and potential biological activities. Ongoing research aims to expand its therapeutic index by optimizing its interactions with target proteins while minimizing off-target effects. Additionally，the development of novel synthetic routes could make it more cost-effective to produce on an industrial scale (for more details about chemical synthesis please visit https://www.echemi.com/). Collaborations between academic institutions and pharmaceutical companies will be crucial in translating these laboratory findings into clinical applications.

In conclusion,3-{7-methyl-, 4h-, 5h-, 6h-, 7h-pyrazolo[ 1 , 5 -a ] pyrimidin - 3 - yl } propan - 1 - ol represents an important advancement in medicinal chemistry due to its multifaceted structure (CAS no1694263) . Its potential applications span multiple therapeutic areas including oncology、metabolic diseases、and neurology . As our understanding improves regarding how these complex molecules interact with biological systems , we can expect further innovations that will benefit human health . The continued exploration (https://pubchem.ncbi.nlm.nih.gov/)of such compounds underscores their value not only as chemical curiosities but also as practical tools for addressing unmet medical needs .